Cas no 2138048-25-4 (3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol)

• Product Name: 3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol
• CAS No: 2138048-25-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6475117
• PubChem ID: 165787715
• Update Time: 2025-05-20

3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1158978
• 3-[cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol
• 2138048-25-4
• 3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol

• Inchi： 1S/C11H21NO/c1-8-3-6-10(13)7-11(8)12(2)9-4-5-9/h8-11,13H,3-7H2,1-2H3
• InChI Key： ZWIWXHIDTUYYET-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N(C)C1CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol

Introduction to 3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol (CAS No: 2138048-25-4)

3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol, identified by its CAS number 2138048-25-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both cyclopropyl and methylamino substituents introduces intriguing pharmacophoric elements that may contribute to its biological activity.

The compound's structure consists of a cyclohexane backbone substituted at the 3-position with a [Cyclopropyl(methyl)amino] group and at the 4-position with a methyl group. This specific arrangement imparts distinct steric and electronic properties, making it a valuable candidate for further investigation. The cyclopropyl ring, known for its rigidity and ability to occupy space efficiently in biological environments, can significantly influence the molecule's interactions with target proteins. Additionally, the methylamino group can serve as a hydrogen bond acceptor or donor, depending on the context, thereby enhancing binding affinity.

In recent years, there has been growing interest in the development of molecules that incorporate cyclopropyl moieties due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that cyclopropyl-containing compounds can exhibit potent inhibitory effects on various enzymes involved in metabolic pathways. The structural features of 3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol make it a promising candidate for further exploration in this regard.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired stereocenter. These methodologies not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups, enabling further derivatization for lead optimization.

One of the key aspects of studying 3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol is its potential role as a building block for more complex drug candidates. By leveraging its unique structural features, medicinal chemists can design derivatives that exhibit enhanced pharmacological properties. For example, modifications at the cyclohexane ring or the substituents attached to it can alter solubility, metabolic stability, and target specificity. Such modifications are crucial for improving drug-like characteristics and ensuring clinical efficacy.

The compound's biological activity has been preliminarily investigated in various in vitro assays. Initial studies suggest that it may possess inhibitory effects on certain enzymes and receptors relevant to therapeutic intervention. These findings are particularly exciting as they open up new avenues for developing treatments against diseases such as cancer, inflammation, and neurological disorders. Further research is needed to elucidate the precise mechanisms of action and identify potential off-target effects.

In conclusion, 3-[Cyclopropyl(methyl)amino]-4-methylcyclohexan-1-ol (CAS No: 2138048-25-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.